N-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]-N-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-[(4-chloro-2-ethylpyrazol-3-yl)methyl]-N-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H15ClN4O4S/c1-3-17-13(12(14)8-15-17)9-16(2)23(21,22)11-6-4-5-10(7-11)18(19)20/h4-8H,3,9H2,1-2H3
• InChI Key: UNYAPMAPRMHETM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)Cl)CN(C)S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C13H15ClN4O4S
• Molecular Weight: 358.80 g/mol

Description

N-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)methyl]-N-methyl-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C13H15ClN4O4S and its molecular weight is 358.80 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 358.0502538 g/mol and the complexity rating of the compound is 521. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Characterization

• The reaction of 4-chloro-3-nitrobenzenesulfonamide with bis-electrophilic phenols has been utilized to produce a novel class of [1,4]oxazepine-based primary sulfonamides. These compounds show strong inhibition against therapeutically relevant human carbonic anhydrases, highlighting the dual role of the primary sulfonamide functionality in enabling ring construction and acting as an enzyme prosthetic zinc-binding group (Sapegin et al., 2018).

Medicinal Chemistry Applications

• A study on the synthesis and characterization of celecoxib derivatives, including sulfonamide compounds, demonstrated potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. Notably, one compound exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain (Küçükgüzel et al., 2013).

Inhibitory and Biological Activities

• Sulfonamide derivatives have been investigated for their inhibitory effects on carbonic anhydrase, showcasing potential for reducing intraocular pressure (IOP) and other therapeutic applications. This includes studies on N-substituted and unsubstituted sulfonamides and their biochemical characteristics and in vivo activities (Duffel et al., 1986).

Anticancer and Antiviral Properties

• Research on nitrobenzenesulfonamides containing nitroisopropyl and (ureidooxy)methyl groups has identified novel hypoxic cell selective cytotoxic agents, indicating their potential in cancer treatment. However, in vivo studies in mice implanted with EMT6 tumors showed no significant cytotoxic or radiosensitizing activity, highlighting the complexity of translating in vitro findings to clinical applications (Saari et al., 1991).